2,4,6-Trimethoxy-5-(methylsulfanyl)pyrimidine

• CAS No.: 87756-55-6
• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 2,4,6-trimethoxy-5-methylsulfanylpyrimidine
• InChI: InChI=1S/C8H12N2O3S/c1-11-6-5(14-4)7(12-2)10-8(9-6)13-3/h1-4H3
• InChI Key: IJJMCKRNXYUZCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC(=N1)OC)OC)SC

Description

2,4,6-Trimethoxy-5-(methylsulfanyl)pyrimidine is a useful research compound. Its molecular formula is C8H12N2O3S and its molecular weight is 216.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charged into a 100-milliliter, 4-necked flask equipped with a reflux condenser, thermometer and stirrer were 2.2 g of 6-chloro-2,4-dimethoxy-5-methylthiopyrimidine and 40 ml of methanol. They were stirred into a homogeneous solution. Subsequent to an addition of 2.0 g of potassium hydroxide, the resultant mixture was heated and refluxed, with thorough stirring, for 3 hours. The liquid reaction mixture was then poured into water and the resultant solid precipitate was collected by filtration. It was recrystallized from isopropyl alcohol, thereby obtaining 5-methylthio-2,4,6-trimethoxypyrimidine (m.p. 90°-91° C.). Yield: 1.96 g(90.7%).